![molecular formula C10H13NO3 B6241917 3-[(2-hydroxyethyl)(methyl)amino]benzoic acid CAS No. 1503946-73-3](/img/new.no-structure.jpg)
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid
Overview
Description
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid is an organic compound that features a benzoic acid core substituted with a 3-[(2-hydroxyethyl)(methyl)amino] group
Preparation Methods
The synthesis of 3-[(2-hydroxyethyl)(methyl)amino]benzoic acid typically involves the reaction of 3-aminobenzoic acid with 2-chloroethanol and formaldehyde under basic conditions. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield the final product. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and more efficient catalysts.
Chemical Reactions Analysis
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.
Reduction: The carboxylic acid group can be reduced to an alcohol.
Substitution: The amino group can participate in nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like alkyl halides. Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It can be used in the study of enzyme interactions and metabolic pathways.
Industry: It is used in the production of dyes, polymers, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-[(2-hydroxyethyl)(methyl)amino]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid can be compared with similar compounds such as:
3-[(2-hydroxyethyl)(methyl)amino]methylbenzoic acid: This compound has a similar structure but with a methyl group attached to the benzoic acid core.
4-[(2-hydroxyethyl)(methyl)amino]benzoic acid: This compound has the amino group in the para position instead of the meta position. The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and applications.
Properties
CAS No. |
1503946-73-3 |
|---|---|
Molecular Formula |
C10H13NO3 |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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